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Compound of Interest

Compound Name: 2-Benzylcyclohexanone

Cat. No.: B1266569 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Benzylcyclohexanone (CAS No. 946-33-8) is a cyclic ketone with a molecular formula of

C₁₃H₁₆O.[1][2][3][4][5] It is a colorless to pale yellow liquid at room temperature, recognized for

its potential applications in the fragrance industry due to its characteristic aromatic properties.

[1] This document provides detailed application notes and experimental protocols for the

evaluation of 2-Benzylcyclohexanone as a fragrance and potential flavor ingredient. Due to

the limited publicly available data on its specific sensory profile and performance, this guide

combines known physicochemical properties with generalized industry-standard protocols for

the assessment of new fragrance materials.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Benzylcyclohexanone is presented in

Table 1. This data is essential for formulation, stability, and safety considerations.

Table 1: Physicochemical Properties of 2-Benzylcyclohexanone
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Property Value References

Molecular Formula C₁₃H₁₆O [1][2][3][4][5]

Molecular Weight 188.27 g/mol [1][2]

CAS Number 946-33-8 [1][2][4][5]

Appearance Colorless to pale yellow liquid [1]

Melting Point 28-30 °C [1][5]

Boiling Point 103-105 °C at 0.2 mmHg [1][2][5]

Density 1.024 g/mL at 25 °C [1][2][5]

Refractive Index n20/D 1.536 (lit.) [2]

Flash Point >230 °F (>110 °C) [5]

Sensory Profile (Postulated)
While detailed sensory data for 2-Benzylcyclohexanone is not widely published, its chemical

structure as a 2-substituted cyclohexanone derivative suggests a complex odor profile.[2] The

presence of the benzyl group typically imparts sweet, floral, and slightly balsamic notes. The

cyclohexanone ring may contribute woody, camphoraceous, or minty facets, as seen in related

molecules. Therefore, 2-Benzylcyclohexanone is postulated to have a multifaceted aroma

that could be described as having floral, woody, and warm-spicy characteristics. Its flavor

profile is currently undetermined, and its suitability for flavor applications would require further

investigation and regulatory approval.

Experimental Protocols
The following protocols are generalized methods for the comprehensive evaluation of a new

fragrance ingredient like 2-Benzylcyclohexanone.

Protocol 1: Olfactory Profile and Odor Threshold
Determination by Gas Chromatography-Olfactometry
(GC-O)
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Objective: To identify the characteristic odor notes of 2-Benzylcyclohexanone and to

determine its odor detection threshold.

Materials:

2-Benzylcyclohexanone (≥97% purity)

Ethanol (odor-free)

Gas chromatograph with a flame ionization detector (FID) and an olfactometry port

Appropriate GC column (e.g., nonpolar DB-5 or polar DB-Wax)

Trained sensory panelists (n=5-10)

Methodology:

Sample Preparation: Prepare a serial dilution of 2-Benzylcyclohexanone in ethanol,

ranging from 1% down to 0.0001% (w/w).

GC-O Analysis:

Inject a standardized volume of each dilution onto the GC column.

The column effluent is split between the FID and the olfactometry port.

Panelists sniff the effluent from the olfactometry port and record the time, intensity, and

description of any detected odor.

Data Analysis:

Correlate the retention time of the 2-Benzylcyclohexanone peak with the panelists'

responses.

Compile the odor descriptors to build a comprehensive olfactory profile.

The odor detection threshold is determined as the lowest concentration at which a majority

of the panelists can reliably detect the substance.
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Protocol 2: Sensory Evaluation in a Fragrance
Composition
Objective: To evaluate the performance and characteristics of 2-Benzylcyclohexanone in a

model fragrance formulation.

Materials:

2-Benzylcyclohexanone

A simple fragrance base (e.g., a blend of hedione, galaxolide, and isoeugenol)

Ethanol (perfumer's grade)

Glass beakers, pipettes, and smelling strips

Trained sensory panel

Methodology:

Formulation: Prepare two versions of the fragrance base: one as a control and one with the

addition of 2-Benzylcyclohexanone at a predetermined concentration (e.g., 1%, 5%).

Evaluation:

Dip smelling strips into each formulation and allow the ethanol to evaporate for a few

seconds.

Present the coded smelling strips to the panelists in a randomized order.

Panelists evaluate the fragrance at different time points (top note, middle note, base note)

and provide descriptive analysis and preference ratings.

Data Analysis: Statistically analyze the descriptive and preference data to determine the

impact of 2-Benzylcyclohexanone on the overall fragrance profile.
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Protocol 3: Stability Testing in a Consumer Product
Base
Objective: To assess the stability of 2-Benzylcyclohexanone in a representative consumer

product formulation under accelerated aging conditions.

Materials:

2-Benzylcyclohexanone

Unfragranced consumer product base (e.g., lotion, soap, shampoo)

Control and test samples of the fragranced product

Stability ovens (e.g., at 40°C and 50°C)

UV light exposure chamber

Refrigerator (4°C)

Methodology:

Sample Preparation: Incorporate 2-Benzylcyclohexanone into the product base at a typical

usage level (e.g., 0.5%). Prepare a control sample without the fragrance.

Accelerated Aging: Store the samples under various conditions:

Elevated temperatures (40°C, 50°C) for up to 12 weeks.

UV light exposure for a specified duration.

Freeze-thaw cycles (e.g., 24 hours at 4°C followed by 24 hours at room temperature,

repeated).

Evaluation: At regular intervals (e.g., 1, 2, 4, 8, 12 weeks), evaluate the samples for any

changes in color, viscosity, pH, and odor profile compared to the control and a sample stored

at room temperature.
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Data Analysis: Document any significant changes to determine the stability of 2-
Benzylcyclohexanone in the tested product base.

Visualizations
Experimental Workflow for Fragrance Ingredient
Evaluation
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Caption: Experimental workflow for evaluating a new fragrance ingredient.
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General Olfactory Signaling Pathway

Olfactory Sensory Neuron
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Click to download full resolution via product page

Caption: General olfactory signal transduction cascade.

Conclusion
2-Benzylcyclohexanone is a promising aromatic ketone for the fragrance industry. While

specific sensory and performance data are limited, the provided protocols offer a robust

framework for its evaluation. Further research, particularly in the areas of detailed sensory

profiling, stability in various consumer product bases, and safety assessments, will be crucial

for its successful application in commercial fragrance and potentially flavor formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b1266569#application-of-2-
benzylcyclohexanone-in-the-fragrance-and-flavor-industry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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